Pulsed field gradient (PFG) NMR at high magnetic field was used to study microscopic diffusion of dimethyl methyl phosphonate (DMMP), a common chemical warfare agent (CWA) simulant, and water in Nafion membranes. PFG NMR measurements were performed for a broad range of molecular displacements. The self-diffusivities were measured as a function of the DMMP concentration for several fixed water concentrations. The measured data suggest that DMMP and water diffuse in different regions of Nafion. While water mostly diffuses in hydrophilic regions of the membrane, viz. water channels, DMMP diffusion is mostly limited to interfacial perfluoroether regions between these water channels and the semi-crystalline matrix.

Jörg Kärger is a pioneer in the field of diffusion and his work has contributed significantly to the understanding of molecular mass transfer in porous systems. He has been actively researching diffusion in nanoporous materials for more than 50 years and, according to the Web of Science, is the most productive author in the field of diffusion, with 247 entries (search for diffusion in the title). He also has the highest total local citation score in the field of diffusion, which indicates not only the high number but also the high quality of his publications.

Over the last decades, the incorporation of membranes into micro physiological systems used for pharmaceutical research and drug development has grown significantly. One example is the use of microporous track-etched membranes in microfluidic systems like organs-on-a-chip and cell culture inserts for tissue engineering. Tissue-culture treated track-etched membranes serve as excellent support for cell growth and efficient nutrient supply, with the added benefit of precise control of pore parameters, a critical pre-requisite to achieve reproducible results. Here, we provide an overview of track-etched membrane technology in the context of applications in drug discovery and development.

Within the food industry, membrane separation is commonplace due to its relatively low energy consumption. It allows fractionation of various feeds (e.g., milk) into starting materials for food design. We feel that considerable progress can still be made. For this, the specific properties of the components of interest would need to be taken into account, such as their mobility in flow, and their deformability in relation to the actual membrane structure. Furthermore, improvements are possible through cascaded use of membrane processes, and upgrading waste streams, which leads to new opportunities.

The increasing digitalization and standardization within the process industry lead to a high availability of digital, machine-readable processes and plant descriptions. In particular, the publication of the DEXPI standard provides a digital representation of plant topologies including a complete description of all specifications. In early planning phases, this can be used as the basis for an automated safety assessment since digital availability significantly simplifies accessibility for smart search algorithms. This paper presents the preHAZOP search algorithm, which was developed to analyze P&IDs in DEXPI format and to detect safety-critical deviations regarding their risk according to a classical HAZOP analysis. The preHAZOP is of particular interest in early process development stages and can be easily integrated into modern, digital engineering workflows.

A method for molecule-sensitive, non-contact and marker-free 3D mapping of vertical falling liquid films using Raman spectroscopy is presented. Technical liquid films are common in many applications in the chemical industry such as columns, evaporators, dryers and absorbers/desorbers. Measurements of an aqueous sodium sulfate film on a plain surface with a small pyramid attached to it, as well as a pillow plate are presented using a 3D surface plot. Suppressing surface gloss as well as other optical reflections from the metallic backplates is realized by using only inelastic light scattering and mathematical background correction. The results show that liquid mapping with Raman spectroscopy is possible and 3D maps can be created from different structured surfaces.

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Auf der ACHEMA 2022 wurden eine Vielzahl von Anwendungen und Apparaten für die Fest-Flüssig-Trennung vorgestellt. Die von den Firmen vorgestellten Innovationen betreffen nicht nur den reinen Apparate- bzw. Maschinenbau, sondern auch die Themen Materialien (insbesondere Filtermaterialien) sowie die große Herausforderung Digitalisierung von Filtrationsprozessen.

View into electrically heated OCMC ceramic tube at 1200 °C. Copyright: Thomas Schall & Jörn Matthies, 2022, Institut für Chemische Verfahrenstechnik, Universität Stuttgart

A Kinetic & Heat Balance Model for Anionic Polymerization. Copyright: Felix Kandelhard